Cas no 161511-86-0 (2-Azabicyclo[2.2.1]heptane-3-carboxylicacid,ethylester,(1R,3R,4S)-(9CI))

• Product Name: 2-Azabicyclo[2.2.1]heptane-3-carboxylicacid,ethylester,(1R,3R,4S)-(9CI)
• CAS No: 161511-86-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 109770
• Update Time: 2025-06-15

2-Azabicyclo[2.2.1]heptane-3-carboxylicacid,ethylester,(1R,3R,4S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptane-3-carboxylicacid, ethyl ester, (1R,3R,4S)-
• 2-Azabicyclo[2.2.1]heptane-3-carboxylicacid,ethylester,(1R,3R,4S)-(9CI)
• 2-Azabicyclo[2.2.1]heptane-3-carboxylic acid, ethyl ester, (1R,3R,4S)-

• Inchi： 1S/C9H15NO2/c1-2-12-9(11)8-6-3-4-7(5-6)10-8/h6-8,10H,2-5H2,1H3/t6-,7+,8+/m0/s1
• InChI Key： QJGGRDROGASHNR-XLPZGREQSA-N
• SMILES： [C@]12([H])C[C@]([H])(CC1)[C@H](C(OCC)=O)N2

Computed Properties

• Exact Mass: 169.11
• Monoisotopic Mass: 169.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Additional information on 2-Azabicyclo[2.2.1]heptane-3-carboxylicacid,ethylester,(1R,3R,4S)-(9CI)

Introduction to 2-Azabicyclo[2.2.1]heptane-3-carboxylic acid, ethyl ester, (1R,3R,4S)-(9CI) (CAS No. 161511-86-0)

2-Azabicyclo[2.2.1]heptane-3-carboxylic acid, ethyl ester, (1R,3R,4S)-(9CI) (CAS No. 161511-86-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the class of azabicyclic compounds, which are known for their structural rigidity and ability to mimic biologically active natural products.

The (1R,3R,4S) stereoisomer of 2-Azabicyclo[2.2.1]heptane-3-carboxylic acid, ethyl ester is particularly noteworthy due to its specific stereochemistry, which can significantly influence its biological activity and pharmacological properties. The ethyl ester group attached to the carboxylic acid moiety further enhances its solubility and stability, making it an attractive candidate for various chemical and biological studies.

Recent research has highlighted the potential of 2-Azabicyclo[2.2.1]heptane-3-carboxylic acid, ethyl ester in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory properties by selectively inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that (1R,3R,4S)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid, ethyl ester could be a valuable lead compound for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the structural features of (1R,3R,4S)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid, ethyl ester make it an excellent scaffold for the design and synthesis of more complex molecules with enhanced biological activities. The azabicyclic core provides a rigid framework that can be functionalized with various substituents to modulate its pharmacological properties. This flexibility has been exploited in several drug discovery programs aimed at developing new treatments for neurological disorders and cancer.

In addition to its potential therapeutic applications, (1R,3R,4S)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid, ethyl ester has also been studied for its utility as a synthetic intermediate in organic synthesis. Its unique structure allows for efficient and selective transformations that can be used to build complex molecular architectures. A notable example is its use in the total synthesis of natural products with complex stereochemistry and biological activity.

The synthesis of (1R,3R,4S)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid, ethyl ester typically involves a multi-step process that includes the formation of the azabicyclic core followed by selective functionalization steps to introduce the carboxylic acid and ethyl ester groups with the desired stereochemistry. Recent advancements in asymmetric catalysis have significantly improved the efficiency and yield of these synthetic routes, making it more accessible for both academic and industrial research.

From a safety perspective, (1R,3R,4S)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid, ethyl ester is generally considered safe when handled under standard laboratory conditions. However, like any chemical compound, it should be stored and used following appropriate safety guidelines to minimize potential risks.

In conclusion, (1R,3R,4S)-2-Azabicyclo[2.2.1]heptane-3-carboxylic acid, ethyl ester (CAS No. 161511-86-0) is a promising compound with a wide range of applications in both fundamental research and drug development. Its unique structural features and potential biological activities make it an important molecule for further investigation and exploration in various scientific disciplines.